Cas no 1805511-50-5 (4-Amino-3-chloro-2-(chloromethyl)pyridine)

• Product Name: 4-Amino-3-chloro-2-(chloromethyl)pyridine
• CAS No: 1805511-50-5
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• CID: 4899345
• Update Time: 2025-05-23

4-Amino-3-chloro-2-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-2-(chloromethyl)pyridine

• Inchi： 1S/C6H6Cl2N2/c7-3-5-6(8)4(9)1-2-10-5/h1-2H,3H2,(H2,9,10)
• InChI Key： CVFZMAPANDSTQP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1CCl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-chloro-2-(chloromethyl)pyridine

4-Amino-3-chloro-2-(chloromethyl)pyridine: A Comprehensive Overview

4-Amino-3-chloro-2-(chloromethyl)pyridine, identified by the CAS number 1805511-50-5, is a significant compound in the field of organic chemistry. This compound, with its unique structure and properties, has garnered attention in various research domains, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure comprises a pyridine ring with substituents at positions 2, 3, and 4, specifically an amino group at position 4, a chlorine atom at position 3, and a chloromethyl group at position 2. These substituents contribute to the compound's reactivity and functionality.

The synthesis of 4-Amino-3-chloro-2-(chloromethyl)pyridine involves multi-step processes that often begin with the preparation of intermediate pyridine derivatives. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as nucleophilic substitutions and oxidations. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

In terms of applications, 4-Amino-3-chloro-2-(chloromethyl)pyridine has shown promise in the development of novel pharmaceutical agents. Its amino group can act as a nucleophile in various reactions, making it a valuable building block for constructing bioactive molecules. Recent studies have highlighted its potential as an intermediate in the synthesis of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The compound's electronic properties also make it an interesting candidate for applications in materials science. The pyridine ring's conjugated system contributes to its ability to participate in π-interactions, which are crucial for designing functional materials such as sensors and semiconductors. Researchers have investigated its use in constructing coordination polymers and metal-organic frameworks (MOFs), where it serves as a versatile ligand due to its multiple donor sites.

From an environmental standpoint, understanding the degradation pathways of 4-Amino-3-chloro-2-(chloromethyl)pyridine is essential for assessing its ecological impact. Recent studies have employed advanced analytical techniques to elucidate its biodegradation mechanisms under various conditions. These findings are critical for developing strategies to minimize environmental contamination during industrial processes involving this compound.

In conclusion, 4-Amino-3-chloro-2-(chloromethyl)pyridine (CAS No. 1805511-50-5) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research directions, underscoring its importance in contemporary chemical science.